Cas no 13065-64-0 (Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-2-(4-morpholinyl)-)

Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-2-(4-morpholinyl)- structure
13065-64-0 structure
Product Name:Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-2-(4-morpholinyl)-
CAS No:13065-64-0
MF:C23H29N3O2S
MW:411.560264348984
CID:155498
PubChem ID:25668
Update Time:2025-04-19

Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[10-[3-(dimethylamino)propyl]-10H-phenothiazin-2-yl]-2-(4-morpholinyl)-
    • 1-[10-(3-Dimethylaminopropyl)-10H-phenothiazin-2-yl]-2-morpholinoethanone
    • 1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]-2-morpholin-4-ylethanone
    • 13065-64-0
    • Phenothiazine, 10-(3-(dimethylamino)propyl)-2-(morpholinoacetyl)-
    • DTXSID90156666
    • BRN 0582648
    • KETONE, 10-(3-(DIMETHYLAMINO)PROPYL)PHENOTHIAZIN-2-YL MORPHOLINOMETHYL-
    • Inchi: 1S/C23H29N3O2S/c1-24(2)10-5-11-26-19-6-3-4-7-22(19)29-23-9-8-18(16-20(23)26)21(27)17-25-12-14-28-15-13-25/h3-4,6-9,16H,5,10-15,17H2,1-2H3
    • InChI Key: TYPDTFWUBJTYNI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)C(CN1CCOCC1)=O)CCCN(C)C

Computed Properties

  • Exact Mass: 411.19827
  • Monoisotopic Mass: 411.19804835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.1026 (rough estimate)
  • Refractive Index: 1.6740 (estimate)
  • PSA: 36.02
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